Cas no 331-89-5 (3-(3,4-Dihydroxyphenyl)prop-2-enoic acid)

• Product Name: 3-(3,4-Dihydroxyphenyl)prop-2-enoic acid
• CAS No: 331-89-5
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 917686
• Update Time: 2023-08-02

3-(3,4-Dihydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid
• 3-(3,4-dihydroxyphenyl)prop-2-enoic acid
• Spectrum_001686
• SpecPlus_000528
• Spectrum2_001612
• Prestwick1_000902
• Spectrum4_001694
• DSSTox_CID_231
• Prestwick0_000902
• DSSTox_RID_75447
• 3,4-dihydroxy cinnamic acid
• DSSTox_GSID_20231
• KBioSS_002166
• KBioGR_001988
• KSC223S2D
• DivK1c_006624
• SPBio_001643
• SPBio_002943
• KBio2_002166
• KBio2_004734
• KBio1_001568
• KBio2_007302
• trans-3,4-Dihydroxycinn
• 3-(3,4-Dihydroxyphenyl)prop-2-enoic acid

• Inchi： 1S/C9H8O4/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5,10-11H,(H,12,13)
• InChI Key： QAIPRVGONGVQAS-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(C=CC(=O)O)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8

Experimental Properties

• Melting Point: 211-213 °C (dec.)(lit.)
• Solubility: ethanol: 50 mg/mL

3-(3,4-Dihydroxyphenyl)prop-2-enoic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-40-63-68
• Safety Instruction： 26-36/37/39
• RTECS：GD8950000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids